Cas no 645389-79-3 (1,10-Anthracenedione, 3-amino-9-hydroxy-)

• Product Name: 1,10-Anthracenedione, 3-amino-9-hydroxy-
• CAS No: 645389-79-3
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 423137
• PubChem ID: 23325142
• Update Time: 2025-04-19

1,10-Anthracenedione, 3-amino-9-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,10-Anthracenedione, 3-amino-9-hydroxy-
• 3-amino-1-hydroxyanthracene-9,10-dione
• 2-Amino-4-hydroxy-anthrachinon
• SCHEMBL10898023
• DTXSID90632935
• 645389-79-3
• 27165-32-8

• Inchi： 1S/C14H9NO3/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,16H,15H2
• InChI Key： GFVDTZAAYDPPDZ-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2C(C3C=CC=CC=3C(C=21)=O)=O)N

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones 2-aminoanthraquinones